Cas no 90766-34-0 (3-bromonaphthalen-1-amine)

• Product Name: 3-bromonaphthalen-1-amine
• CAS No: 90766-34-0
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD13180525
• CID: 1953933
• PubChem ID: 15165442
• Update Time: 2025-05-21

3-bromonaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-bromonaphthalen-1-amine
• 3-Brom-1-naphthylamin
• 3-Brom-1-amino-naphthalin
• SureCN1429141
• 3-bromo-[1]naphthylamine
• AGN-PC-004100
• 1-Amino-3-bromnaphthalin
• 3-Brom-[1]naphthylamin
• 1-Amino-3-Bromonaphthalene
• 1-Naphthylamine, 3-bromo- (6CI, 7CI)
• 3-Bromo-1-naphthalenamine (ACI)
• 3-Bromo-naphthalen-1-ylamine
• AS-58879
• DB-083860
• W17912
• DTXSID20569427
• EN300-160095
• AKOS022506494
• MFCD13180525
• SCHEMBL1429141
• SB39791
• naphthalene, 1-amino-3-bromo-
• 90766-34-0
• CS-0040521
• 3-Bromo-1-naphthalenamine

• MDL： MFCD13180525
• Inchi： 1S/C10H8BrN/c11-8-5-7-3-1-2-4-9(7)10(12)6-8/h1-6H,12H2
• InChI Key： XBAWEJDBVITLRB-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(C=CC=C2)=C(N)C=1

Computed Properties

• Exact Mass: 220.98400
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.563±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 73.2-73.7 ºC
• Solubility: Almost insoluble (0.06 g/l) (25 º C),
• PSA: 26.02000
• LogP: 3.76570

Additional information on 3-bromonaphthalen-1-amine

Comprehensive Guide to 3-Bromonaphthalen-1-amine (CAS No. 90766-34-0): Properties, Applications, and Market Insights

3-Bromonaphthalen-1-amine (CAS No. 90766-34-0) is a specialized organic compound widely used in pharmaceutical and material science research. This aromatic amine derivative, featuring a bromine substituent on the naphthalene ring, has gained significant attention due to its unique chemical properties and versatile applications. Researchers and industry professionals often search for terms like "3-Bromonaphthalen-1-amine synthesis", "CAS 90766-34-0 applications", and "brominated naphthylamine derivatives" to explore its potential.

The molecular structure of 3-Bromonaphthalen-1-amine consists of a naphthalene backbone with an amine group at position 1 and a bromine atom at position 3. This specific arrangement contributes to its distinct reactivity pattern, making it valuable for constructing complex molecular architectures. Current trends in drug discovery have increased interest in halogenated aromatic amines, as they often exhibit enhanced biological activity and improved pharmacokinetic properties compared to their non-halogenated counterparts.

In pharmaceutical applications, 3-Bromonaphthalen-1-amine serves as a key intermediate in the synthesis of various therapeutic agents. Its presence in search queries like "pharmaceutical uses of 3-Bromonaphthalen-1-amine" and "CAS 90766-34-0 in drug development" reflects the growing demand for this compound in medicinal chemistry. The bromine atom provides an excellent handle for further functionalization through cross-coupling reactions, while the amine group offers opportunities for amide formation or salt generation.

Material scientists have also explored 3-Bromonaphthalen-1-amine for developing advanced organic electronic materials. The compound's conjugated π-system and potential for derivatization make it attractive for creating organic semiconductors, luminescent materials, and molecular sensors. Recent publications highlighting "naphthalene-based organic electronics" and "brominated aromatic amines in material science" demonstrate the compound's relevance in cutting-edge research areas.

The synthesis of 3-Bromonaphthalen-1-amine typically involves bromination of 1-aminonaphthalene or amination of 1,3-dibromonaphthalene. Optimization of these processes remains an active area of investigation, as evidenced by search trends for "efficient synthesis of 3-Bromonaphthalen-1-amine" and "CAS 90766-34-0 production methods". Recent advances in catalytic amination and regioselective bromination have improved the accessibility of this valuable building block.

From a commercial perspective, the market for 3-Bromonaphthalen-1-amine has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Suppliers and researchers frequently search for "3-Bromonaphthalen-1-amine suppliers", "CAS 90766-34-0 price trends", and "bulk availability of brominated naphthylamines", indicating robust demand across multiple sectors. The compound's niche applications contribute to its premium positioning in the fine chemicals market.

Environmental and safety considerations for 3-Bromonaphthalen-1-amine follow standard protocols for handling aromatic amines. While not classified as highly hazardous, proper precautions should be taken during its use, as reflected in search queries like "3-Bromonaphthalen-1-amine safety data" and "CAS 90766-34-0 handling guidelines". The compound's stability and relatively low volatility make it manageable under typical laboratory conditions with appropriate ventilation and personal protective equipment.

Analytical characterization of 3-Bromonaphthalen-1-amine typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. Researchers often look for "3-Bromonaphthalen-1-amine NMR spectrum" and "CAS 90766-34-0 analytical methods" to verify purity and identity. The compound's distinctive spectral features facilitate its identification in complex mixtures and reaction monitoring.

Future research directions for 3-Bromonaphthalen-1-amine may explore its potential in emerging fields such as metal-organic frameworks (MOFs) and supramolecular chemistry. The growing interest in "functionalized naphthalenes in advanced materials" and "halogenated building blocks for molecular design" suggests expanding applications for this versatile compound. Its balanced lipophilicity and electronic properties make it particularly attractive for designing functional materials with tailored properties.

In conclusion, 3-Bromonaphthalen-1-amine (CAS No. 90766-34-0) represents an important building block in modern chemical research and development. Its unique combination of reactivity, stability, and versatility continues to drive innovation across multiple disciplines, from pharmaceutical development to materials engineering. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as a valuable tool for chemists and materials scientists worldwide.